Cas no 637027-41-9 (Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 637027-41-9
• MF: C₁₂H₁₀ClNO₄
• MW: 267.665102481842
• MDL: MFCD09032505
• CID: 1090936
• PubChem ID: 54680901
• Update Time: 2025-05-21

Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• 3-QUINOLINECARBOXYLIC ACID, 5-CHLORO-1,2-DIHYDRO-4-HYDROXY-1-METHYL-2-OXO-, METHYL ESTER
• methyl 5-chloro-1,2-dihydro-4-hydroxy-1-methyl-2-oxoquinoline-3-carboxylate
• methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-quinoline-3-carboxylate
• SCHEMBL39437
• BCP17141
• SB68707
• 1,2-Dihydro-4-hydroxy-5-chloro-1-methyl-2-oxoquinoline-3-carboxylic acid methyl eater
• MFCD09032505
• methyl 5-chloro-4-hydroxy-1-methyl-2-oxoquinoline-3-carboxylate
• AMY23154
• 5-Chloro-1,2-dihydro-4-hydroxy-1-methyl-2-oxo-3-quinolinecarboxylic acid methyl ester
• CS-M1951
• 5-Chloro-1,2-dihydro-4-hydroxy-1-methyl-2-oxo-quinoline-3-carboxylic acid methyl ester
• PAIDZDPOJWEZLX-UHFFFAOYSA-N
• DA-32341
• 637027-41-9
• AKOS015964407
• Y10516
• CS-13068
• Methyl5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• 1,2-dihydro-4-hydroxy-5-chloro-1-methyl-2-oxo-quinoline-3-carboxylic acid methyl ester

• MDL： MFCD09032505
• Inchi： 1S/C12H10ClNO4/c1-14-7-5-3-4-6(13)8(7)10(15)9(11(14)16)12(17)18-2/h3-5,15H,1-2H3
• InChI Key： PAIDZDPOJWEZLX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(=C(C(=O)OC)C(N2C)=O)O

Computed Properties

• Exact Mass: 267.0298355g/mol
• Monoisotopic Mass: 267.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Security Information

• Storage Condition：(BD265283)

Additional information on Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

Comprehensive Overview of Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 637027-41-9)

Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 637027-41-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique molecular structure, featuring a methyl ester group at the 3-position, a chloro substituent at the 5-position, and a hydroxy group at the 4-position. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential in anticancer and antimicrobial applications, aligning with the global focus on combating drug-resistant pathogens and chronic diseases. The compound's quinoline scaffold is particularly noteworthy, as it mimics natural alkaloids, enhancing its compatibility with biological systems.

The synthesis of Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations resonate with the pharmaceutical industry's push toward green chemistry and reduced environmental impact.

From an analytical perspective, the compound is often characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure precise identification and quantification, critical for regulatory compliance and quality control. The rise of AI-driven drug design has further amplified interest in such compounds, as computational models predict their interactions with biological targets, accelerating the drug development pipeline.

Beyond pharmaceuticals, Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate has potential applications in material science. Its conjugated system and functional groups make it a candidate for organic electronics, such as OLEDs and sensors. This interdisciplinary relevance underscores its importance in both academic and industrial settings.

In summary, Methyl 5-chloro-4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 637027-41-9) represents a convergence of chemistry, biology, and technology. Its multifaceted applications, coupled with ongoing research into its properties, position it as a compound of enduring scientific and commercial value. As the fields of precision medicine and smart materials evolve, this molecule is poised to play a pivotal role in shaping future innovations.